Cas no 2171283-48-8 (2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid)

• Product Name: 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• CAS No: 2171283-48-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5753415
• PubChem ID: 165502255
• Update Time: 2025-05-27

2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}acetic acid
• 2171283-48-8
• EN300-1479435
• 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

• Inchi： 1S/C27H26N2O5/c1-2-23(26(32)28-24-14-8-3-9-17(24)15-25(30)31)29-27(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h3-14,22-23H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t23-/m0/s1
• InChI Key： QMZFSKLLQFQZFR-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=CC=1CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

Comprehensive Overview of 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS No. 2171283-48-8)

2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid, identified by its CAS No. 2171283-48-8, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their pivotal role in drug discovery and biotechnology applications.

The molecular structure of 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid features a chiral center at the (2S)-position, which is essential for stereoselective synthesis. This attribute makes it valuable for creating enantiomerically pure peptides, a growing demand in the development of targeted therapeutics and biologics. Recent trends in personalized medicine and precision drug delivery have amplified interest in such compounds, as they enable the design of highly specific bioactive molecules.

In the context of green chemistry and sustainable synthesis, CAS No. 2171283-48-8 is often discussed for its compatibility with environmentally friendly solvents and minimal byproduct formation. Laboratories focusing on green peptide synthesis prioritize reagents like this due to their efficiency and reduced environmental impact. Additionally, the compound’s stability under SPPS conditions makes it a preferred choice for automated peptide synthesizers, aligning with the industry’s shift toward high-throughput screening and automation.

Another area of interest is the compound’s application in click chemistry and bioconjugation. The presence of the phenylacetic acid moiety allows for further functionalization, making it a versatile building block for drug-antibody conjugates (ADCs) and proteomics research. As the demand for next-generation biologics rises, so does the need for high-purity intermediates like 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid.

From a commercial perspective, CAS No. 2171283-48-8 is supplied by leading fine chemical manufacturers with stringent quality controls, ensuring compliance with GMP standards. Its pricing and availability are frequently queried in pharmaceutical procurement databases, reflecting its importance in the supply chain. Researchers also explore its spectroscopic data (NMR, HPLC, MS) for analytical validation, a common requirement in regulatory submissions.

In summary, 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid is a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its role in advancing biopharmaceuticals and therapeutic peptides ensures its relevance in cutting-edge scientific endeavors.